Cas no 2138529-55-0 (5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine)

• Product Name: 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine
• CAS No: 2138529-55-0
• MF: C₁₂H₁₄BrN₃S
• MW: 312.228660106659
• CID: 6138516
• PubChem ID: 165795634
• Update Time: 2025-06-12

5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1162044
• 2138529-55-0
• 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine

• Inchi： 1S/C12H14BrN3S/c1-16(6-7-17-2)12-14-8-9-10(13)4-3-5-11(9)15-12/h3-5,8H,6-7H2,1-2H3
• InChI Key： LIJBFDDSAPCKKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)N(C)CCSC

Computed Properties

• Exact Mass: 311.00918g/mol
• Monoisotopic Mass: 311.00918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine

Comprehensive Overview of 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine (CAS No. 2138529-55-0)

The compound 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine (CAS No. 2138529-55-0) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substituent and a methylsulfanyl ethyl group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzyme inhibitors and receptor modulators.

In recent years, the demand for quinazoline-based compounds has surged, driven by their role in developing kinase inhibitors and anticancer agents. The presence of the bromo group in 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine enhances its reactivity, enabling precise modifications for tailored therapeutic effects. This aligns with the growing trend of personalized medicine, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic chemistry perspective, CAS No. 2138529-55-0 offers versatility. Its methylsulfanyl ethyl moiety provides a handle for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. The compound's stability under various conditions also makes it suitable for high-throughput screening, a technique widely used in modern drug discovery pipelines.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine. Researchers frequently search for "quinazoline derivatives for targeted therapy" or "brominated heterocyclic compounds," reflecting the compound's relevance in cutting-edge science. Its potential to interact with biological targets like tyrosine kinases or G-protein-coupled receptors (GPCRs) positions it as a promising candidate for future therapeutics.

Another area of interest is the compound's role in green chemistry. With sustainability becoming a priority, scientists are exploring eco-friendly synthesis routes for CAS No. 2138529-55-0. Questions like "how to optimize quinazoline synthesis with minimal waste" or "solvent-free approaches for N-methylation" are gaining traction, highlighting the compound's alignment with environmentally conscious research.

In conclusion, 5-bromo-N-methyl-N-[2-(methylsulfanyl)ethyl]quinazolin-2-amine represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural features and adaptability ensure its continued relevance in addressing unmet medical needs and advancing biochemical innovation. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic agents.